Cas no 91338-97-5 (3-Methyl-1-phenylbutan-1-amine hydrochloride)
91338-97-5 structure
Product Name:3-Methyl-1-phenylbutan-1-amine hydrochloride
CAS No:91338-97-5
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD09971356
CID:4664871
PubChem ID:43810494
Update Time:2024-10-26
3-Methyl-1-phenylbutan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-phenylbutan-1-amine hydrochloride
- 3-methyl-1-phenylbutan-1-amine;hydrochloride
- (3-methyl-1-phenylbutyl)amine hydrochloride
- SB44929
- SB45130
- Z1891773564
- E82410
- MFCD09971356
- F2167-2038
- AKOS026747660
- CS-0201972
- EN300-30452
- 3-methyl-1-phenylbutan-1-aminehydrochloride
- 91338-97-5
- KS-9677
- 3-Methyl-1-phenylbutan-1-amine hydrochloride
-
- MDL: MFCD09971356
- Inchi: 1S/C11H17N.ClH/c1-9(2)8-11(12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H
- InChI Key: HNQTWZNKDACDLN-UHFFFAOYSA-N
- SMILES: Cl.NC(C1C=CC=CC=1)CC(C)C
Computed Properties
- Exact Mass: 199.1127773g/mol
- Monoisotopic Mass: 199.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
Experimental Properties
- Melting Point: 333-335 °CEnamineEN300-30452
3-Methyl-1-phenylbutan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-1-phenylbutan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1248236-100mg |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95% | 100mg |
$135 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248236-250mg |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95% | 250mg |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248236-1g |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95% | 1g |
$460 | 2023-05-17 | |
| TRC | M357480-25mg |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357480-50mg |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M357480-250mg |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-30452-0.05g |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95.0% | 0.05g |
$54.0 | 2025-03-19 | |
| Enamine | EN300-30452-0.1g |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95.0% | 0.1g |
$80.0 | 2025-03-19 | |
| Enamine | EN300-30452-0.25g |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95.0% | 0.25g |
$114.0 | 2025-03-19 | |
| Enamine | EN300-30452-0.5g |
3-methyl-1-phenylbutan-1-amine hydrochloride |
91338-97-5 | 95.0% | 0.5g |
$181.0 | 2025-03-19 |
3-Methyl-1-phenylbutan-1-amine hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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